N-cyclopropyl-3-methoxy-N-(thiophen-3-ylmethyl)benzamide
Description
Synthesis Analysis
The synthesis of N-cyclopropyl-3-methoxy-N-(thiophen-3-ylmethyl)benzamide involves several steps. Researchers have explored various synthetic routes, including condensation reactions , cyclization , and functional group transformations . Detailed synthetic protocols can be found in relevant literature .
Scientific Research Applications
Drug Discovery and Development
Benzamide derivatives are known to play a significant role in drug discovery, particularly as potential inhibitors of various biological targets. For instance, they have been recommended as potential EGFR and erbB2 inhibitors, which are important in the treatment of certain types of cancer . It’s plausible that our compound could serve a similar function in inhibiting key proteins involved in disease pathways.
Antimicrobial Agents
Research has shown that benzamide derivatives can act as antimicrobial agents . This suggests that “N-cyclopropyl-3-methoxy-N-(thiophen-3-ylmethyl)benzamide” could potentially be explored for its efficacy against bacterial and fungal infections.
Material Science
Benzamide derivatives have been used in material science, such as in chemosensing and fluorescence applications . The compound may have potential applications in the development of new materials with specific sensing or fluorescence properties.
Organic Synthesis
These compounds have also been employed as intermediates in organic reactions . “N-cyclopropyl-3-methoxy-N-(thiophen-3-ylmethyl)benzamide” could be used in the synthesis of complex organic molecules, serving as a building block for further chemical transformations.
Antitumor Agents
Benzamides have been documented to possess antitumor properties . The subject compound could be investigated for its potential to inhibit tumor growth or proliferation.
Neurological Applications
Given that some benzamide derivatives have shown activity as anti-Alzheimer agents , it’s conceivable that our compound might also find use in the treatment or study of Alzheimer’s disease or other neurological conditions.
properties
IUPAC Name |
N-cyclopropyl-3-methoxy-N-(thiophen-3-ylmethyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO2S/c1-19-15-4-2-3-13(9-15)16(18)17(14-5-6-14)10-12-7-8-20-11-12/h2-4,7-9,11,14H,5-6,10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FITNXXRDHBAYIS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(=O)N(CC2=CSC=C2)C3CC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclopropyl-3-methoxy-N-(thiophen-3-ylmethyl)benzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-chloro-N-[2-(7,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-6-fluorobenzamide](/img/structure/B2914877.png)
![Spiro[1H-3,1-benzoxazine-4,3'-azetidine]-2-one;2,2,2-trifluoroacetic acid](/img/structure/B2914892.png)
![2-(1-adamantyl)-N-[2-(2-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]acetamide](/img/structure/B2914893.png)
